N-[4-(diethylamino)-2-methylphenyl]-2-furamide

• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol
• IUPAC Name: N-[4-(diethylamino)-2-methylphenyl]furan-2-carboxamide
• InChI: InChI=1S/C16H20N2O2/c1-4-18(5-2)13-8-9-14(12(3)11-13)17-16(19)15-7-6-10-20-15/h6-11H,4-5H2,1-3H3,(H,17,19)
• InChI Key: OVTMVESATRNPGH-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=CC(=C(C=C1)NC(=O)C2=CC=CO2)C

Description

N-[4-(diethylamino)-2-methylphenyl]-2-furamide, also known as 2-DPMP, is a potent psychostimulant drug that belongs to the class of piperidine derivatives. It was first synthesized in 1944 by a group of researchers at the University of California, Berkeley. Since then, it has gained significant attention from the scientific community due to its potential applications in various fields, including neuroscience, pharmacology, and forensic toxicology.

Mechanism of Action

The exact mechanism of action of N-[4-(diethylamino)-2-methylphenyl]-2-furamide is not fully understood. However, it is believed to act primarily by inhibiting the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, resulting in increased arousal, attention, and alertness.
Biochemical and Physiological Effects:
N-[4-(diethylamino)-2-methylphenyl]-2-furamide has been shown to have a number of biochemical and physiological effects. It has been found to increase heart rate, blood pressure, and body temperature. It also increases the release of dopamine and norepinephrine in the brain, leading to increased arousal and alertness.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(diethylamino)-2-methylphenyl]-2-furamide is its potency. It is a highly potent drug, making it useful for studying the effects of dopamine and norepinephrine in the brain. However, its potency also makes it difficult to work with, as even small amounts can have significant effects.
Another limitation of N-[4-(diethylamino)-2-methylphenyl]-2-furamide is its potential for abuse. It is a highly addictive drug, and its use can lead to dependence and withdrawal symptoms.

Future Directions

There are several future directions for research on N-[4-(diethylamino)-2-methylphenyl]-2-furamide. One area of interest is its potential use as a treatment for ADHD and narcolepsy. Further studies are needed to determine its safety and efficacy in these applications.
Another area of interest is its potential as a tool for studying the role of dopamine and norepinephrine in the brain. More research is needed to fully understand its mechanism of action and how it affects these neurotransmitters.
Overall, N-[4-(diethylamino)-2-methylphenyl]-2-furamide is a potent drug with potential applications in various scientific fields. Further research is needed to fully understand its effects and potential uses.

Synthesis Methods

The synthesis of N-[4-(diethylamino)-2-methylphenyl]-2-furamide involves the reaction of 2-furoyl chloride with N,N-diethyl-p-toluidine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure N-[4-(diethylamino)-2-methylphenyl]-2-furamide. This method is relatively simple and efficient, making it suitable for large-scale production.

Scientific Research Applications

N-[4-(diethylamino)-2-methylphenyl]-2-furamide has been extensively studied for its potential applications in various scientific fields. In neuroscience, it has been used as a tool to study the role of dopamine and norepinephrine in the brain. It has also been used to investigate the mechanisms underlying drug addiction and withdrawal.
In pharmacology, N-[4-(diethylamino)-2-methylphenyl]-2-furamide has been studied for its potential use as a treatment for attention deficit hyperactivity disorder (ADHD) and narcolepsy. It has also been investigated as a potential treatment for depression and anxiety disorders.
In forensic toxicology, N-[4-(diethylamino)-2-methylphenyl]-2-furamide has been used as a marker for drug abuse. Its presence in urine or blood samples can indicate recent use of the drug, making it a useful tool for drug testing.